Cas no 61583-27-5 ( )

• Product Name: &nbsp
• CAS No: 61583-27-5
• MF: C₁₄H₁₀Cl₂F₆N₂Pt
• MW: 586.217025279999
• CID: 954756
• PubChem ID: 430435
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• dichloroplatinum(2+),[3-(trifluoromethyl)phenyl]azanide
• NSC274970
• NSC-274970
• 61583-27-5
•  

• Inchi： 1S/2C7H5F3N.2ClH.Pt/c2*8-7(9,10)5-2-1-3-6(11)4-5;;;/h2*1-4,11H;2*1H;/q2*-1;;;+4/p-2
• InChI Key： VMYNCEQLXHGBCH-UHFFFAOYSA-L
• SMILES： [Pt+2](Cl)Cl.FC(C1=CC=CC(=C1)[NH-])(F)F.FC(C1=CC=CC(=C1)[NH-])(F)F

Computed Properties

• Exact Mass: 579.9727
• Monoisotopic Mass: 584.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 325
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2Ų

Experimental Properties

• Boiling Point: 187°C at 760 mmHg
• Flash Point: 85°C
• PSA: 47.6
• LogP: 6.68570